Cas no 88885-89-6 (1,6-diazabicyclo[4.4.2]dodecane)
88885-89-6 structure
Product Name:1,6-diazabicyclo[4.4.2]dodecane
CAS No:88885-89-6
MF:C10H20N2
MW:168.279202461243
CID:861331
PubChem ID:145190
Update Time:2025-04-19
1,6-diazabicyclo[4.4.2]dodecane Chemical and Physical Properties
Names and Identifiers
-
- 1,6-diazabicyclo[4.4.2]dodecane
- 1,6-Diazabicyclo(4.4.2)dodecane
- DTXSID60237395
- 88885-89-6
-
- Inchi: 1S/C10H20N2/c1-2-6-12-8-4-3-7-11(5-1)9-10-12/h1-10H2
- InChI Key: RLQXIPMRAROYQT-UHFFFAOYSA-N
- SMILES: N12CCCCN(CCCC1)CC2
Computed Properties
- Exact Mass: 168.162648646g/mol
- Monoisotopic Mass: 168.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 6.5Ų
1,6-diazabicyclo[4.4.2]dodecane Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
88885-89-6 (1,6-diazabicyclo[4.4.2]dodecane) Related Products
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